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Compound of Interest

Compound Name: L-(+)-Tartaric acid

Cat. No.: B186542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of L-(+)-Tartaric acid
in various common organic solvents. The data and methodologies presented herein are
intended to support research, development, and formulation activities where L-(+)-Tartaric
acid is a key component. All quantitative data is summarized for comparative analysis, and
detailed experimental protocols are provided for key methodologies.

Quantitative Solubility Data

The solubility of L-(+)-Tartaric acid in a selection of organic solvents has been determined
across a range of temperatures. The following tables summarize the mole fraction solubility (x1)
of L-(+)-Tartaric acid in six common organic solvents. The data demonstrates a positive
correlation between temperature and solubility in these solvents.

Table 1: Solubility of L-(+)-Tartaric Acid in Alcohols
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Temperature

K) Ethanol Propanol Isopropanol n-Butanol
281.15 0.0123 0.0076 0.0058 0.0065
286.15 0.0135 0.0084 0.0064 0.0072
291.15 0.0148 0.0093 0.0071 0.0080
296.15 0.0162 0.0103 0.0079 0.0089
301.15 0.0177 0.0114 0.0088 0.0099
306.15 0.0194 0.0126 0.0098 0.0110
311.15 0.0212 0.0140 0.0109 0.0122
316.15 0.0232 0.0155 0.0121 0.0136
321.15 0.0254 0.0172 0.0135 0.0151
324.25 0.0269 0.0184 0.0145 0.0162

Table 2: Solubility of L-(+)-Tartaric Acid in Ketones and Nitriles
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Temperature (K) Acetone Acetonitrile
281.15 0.0185 0.0089
286.15 0.0204 0.0098
291.15 0.0225 0.0108
296.15 0.0248 0.0119
301.15 0.0273 0.0131
306.15 0.0301 0.0144
311.15 0.0332 0.0159
316.15 0.0366 0.0175
321.15 0.0403 0.0193
324.25 0.0428 0.0205

Data sourced from: Yang, W., Wang, K., Hu, Y., Shen, F.,, & Feng, J. (2013). Solubility of I-
tartaric Acid in Ethanol, Propanol, Isopropanol, n-Butanol, Acetone and Acetonitrile. Journal of
Solution Chemistry, 42(3), 485-493.

Experimental Protocols

The quantitative data presented was determined using a gravimetric method.[1] This analytical
technique is a reliable and widely used for determining the solubility of a solid in a liquid.

Gravimetric Method for Solubility Determination

Objective: To determine the concentration of a solute in a saturated solution at a specific
temperature by weighing the dissolved solid after solvent evaporation.

Apparatus and Materials:
o Conical flasks with stoppers

e Analytical balance (precision to +£0.0001 g)
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Thermostatic water bath

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters)
Pre-weighed evaporating dishes or vials
Drying oven

L-(+)-Tartaric acid (solute)

Organic solvent of interest

Procedure:

o Preparation of Saturated Solution: An excess amount of L-(+)-Tartaric acid is added to a
known volume of the organic solvent in a sealed conical flask.

Equilibration: The flask is placed in a thermostatic water bath maintained at the desired
temperature. The solution is continuously agitated using a magnetic stirrer to ensure
equilibrium is reached. The time required to reach equilibrium may vary depending on the
solvent and temperature and should be determined experimentally (typically several hours).
It is confirmed that a saturated solution is prepared when two consecutive measurements of
concentration at different time intervals yield the same result.[2]

Sample Withdrawal and Filtration: Once equilibrium is achieved, a known volume of the
supernatant is carefully withdrawn using a pre-heated pipette to avoid crystallization. The
withdrawn sample is immediately filtered through a syringe filter (of a material compatible
with the solvent) to remove any undissolved solid particles.

Weighing the Solution: The filtered saturated solution is transferred to a pre-weighed, labeled
evaporating dish, and the total weight of the dish and solution is recorded.

Solvent Evaporation: The solvent is evaporated from the solution by placing the evaporating
dish in a drying oven at a temperature sufficient to remove the solvent without decomposing
the L-(+)-Tartaric acid.
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» Drying to a Constant Weight: The evaporating dish containing the solid residue is dried in the
oven until a constant weight is achieved. This is confirmed by repeated weighing after
intervals of cooling in a desiccator until two consecutive weighings are identical.

 Calculation of Solubility: The weight of the dissolved L-(+)-Tartaric acid is determined by
subtracting the initial weight of the empty evaporating dish from the final constant weight of
the dish with the dry residue. The weight of the solvent is calculated by subtracting the
weight of the dissolved solute from the total weight of the solution sample. The solubility can
then be expressed in various units, such as grams of solute per 100 g of solvent or mole

fraction.

Visualized Workflows and Relationships
Experimental Workflow for Gravimetric Solubility
Determination

The following diagram illustrates the step-by-step process of determining the solubility of L-(+)-
Tartaric acid using the gravimetric method.
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Figure 1: Experimental Workflow for Gravimetric Solubility Determination

Click to download full resolution via product page

Caption: Gravimetric method workflow.

Factors Influencing Solubility
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The solubility of a solid in a liquid is governed by several key factors. The following diagram
illustrates the primary influences on the solubility of L-(+)-Tartaric acid in organic solvents.
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Figure 2: Key Factors Influencing Solubility
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Caption: Factors affecting solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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